Cas no 878990-03-5 (N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide)

N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide is a synthetic organic compound with notable chemical properties. It exhibits high purity and is suitable for various applications, including pharmaceutical research and material science. This compound is recognized for its structural complexity and potential in drug discovery and material development.
N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide structure
878990-03-5 structure
Product Name:N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide
CAS No:878990-03-5
MF:C19H16N2O4S
MW:368.406343460083
CID:5448564
Update Time:2025-07-15

N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-[(2,4-dioxo-1,3-thiazolidin-3-yl)acetyl]phenyl}-4-methylbenzamide
    • Benzamide, N-[4-[2-(2,4-dioxo-3-thiazolidinyl)acetyl]phenyl]-4-methyl-
    • N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide
    • Inchi: 1S/C19H16N2O4S/c1-12-2-4-14(5-3-12)18(24)20-15-8-6-13(7-9-15)16(22)10-21-17(23)11-26-19(21)25/h2-9H,10-11H2,1H3,(H,20,24)
    • InChI Key: RGZBJHGFOLOVCV-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(C(CN2C(=O)CSC2=O)=O)C=C1)(=O)C1=CC=C(C)C=C1

N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide Pricemore >>

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Additional information on N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide

N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide: A Comprehensive Overview

N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide (CAS No. 878990-03-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide is composed of a benzamide moiety linked to a substituted thiazolidine ring. The thiazolidine ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which imparts unique chemical and biological properties to the molecule. The presence of the acetyl group and the methyl substituent on the benzamide moiety further enhances its pharmacological profile.

One of the key areas of interest for N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide is its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide has also shown potential as an antitumor agent. Research conducted in vitro and in vivo has indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is often dysregulated in various types of cancer.

The pharmacokinetic properties of N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide have also been extensively studied. Preclinical data suggest that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent. Additionally, it has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide. Molecular docking studies have revealed that this compound can effectively bind to specific protein targets involved in inflammation and cancer. These findings provide valuable insights into the mechanism of action and help guide the rational design of more potent analogs.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These trials are expected to provide critical data on the therapeutic potential of this compound and pave the way for its eventual approval as a new drug.

In conclusion, N-{4-2-(2,4-dioxo-1,3-thiazolidin-3-yl)acetylphenyl}-4-methylbenzamide (CAS No. 878990-03-5) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great potential to make significant contributions to modern medicine.

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